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Compound of Interest

Compound Name:
Benzyl 2-formylpiperidine-1-

carboxylate

Cat. No.: B111067 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like Benzyl 2-formylpiperidine-1-carboxylate are

paramount for ensuring laboratory safety and environmental compliance. This guide provides

essential safety information and outlines the procedural steps for the appropriate disposal of

this compound.

Safety and Hazard Information
While a comprehensive Safety Data Sheet (SDS) for Benzyl 2-formylpiperidine-1-
carboxylate (CAS No. 105706-76-1) is not readily available in public domains, information

from chemical suppliers indicates the following hazards:
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Hazard Information Description

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statement H302: Harmful if swallowed

Precautionary Statements

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

It is critical to note that this information is not exhaustive. Always consult with your institution's

Environmental Health and Safety (EHS) department for a comprehensive risk assessment

before handling this chemical.

Proper Disposal Protocol
The disposal of Benzyl 2-formylpiperidine-1-carboxylate must be conducted in accordance

with federal, state, and local regulations. The following is a general procedural workflow for the

disposal of a chemical with the hazard profile of being harmful if swallowed.

Experimental Protocol for Disposal:

Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate

PPE is worn, including but not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

Waste Segregation:
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Benzyl 2-formylpiperidine-1-carboxylate waste should be segregated as non-

halogenated organic waste unless mixed with other substances that would change its

classification.

Do not mix with incompatible waste streams.

Containerization:

Collect waste in a designated, properly labeled, and sealed container. The container must

be made of a material compatible with the chemical.

The label should clearly state "Hazardous Waste" and list the full chemical name: "Benzyl
2-formylpiperidine-1-carboxylate".

Storage:

Store the waste container in a designated satellite accumulation area.

The storage area should be cool, dry, and well-ventilated, away from sources of ignition

and incompatible materials. Based on supplier information, a storage temperature of 2-8°C

is recommended for the pure compound[1].

Waste Pickup:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal contractor.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of laboratory chemical

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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